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The following steps should be taken immediately upon suspicion of an extravasation [1]:

e Stop the Infusion: Halt the intravenous administration immediately.

e Leave the Catheter: Do not remove the needle or catheter. Disconnect the 1V tubing from it [1].

e Aspirate: Attempt to aspirate any residual drug from the tissue and catheter using a syringe [2] [1].

e Administer Antidote: The recommended antidote for vincristine extravasation is hyaluronidase [2]
[1]. It should be administered through the existing line if possible, or by subcutaneous infiltration
around the extravasation site.

e Apply Thermal Therapy: Apply WARM compresses to the affected area. Unlike many other
vesicants, warmth helps disperse vincristine and increase local blood flow to enhance drug removal
[2] [1]. Apply for 15-20 minutes at a time, several times a day for 24-48 hours.

¢ Elevate the Limb: Elevate the affected extremity to minimize swelling [2].

e Document and Refer: Carefully document the event and, for severe cases or those involving central
venous access devices, promptly consult surgical or specialty services [1].

The workflow below summarizes the critical emergency response actions.
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Q1: What is the specific mechanism of action for the recommended antidote, hyaluronidase? A1l:
Hyaluronidase is an enzyme that hydrolyzes hyaluronic acid in the connective tissue. This action promotes
the diffusion and dilution of the extravasated vincristine away from the local tissue, thereby helping to

minimize tissue damage and ulceration [2].

Q2: Why are warm compresses used for vincristine instead of cold compresses? A2: The choice of
compress is drug-specific. For vinca alkaloids like vincristine, warm compresses are recommended because
they promote vasodilation and increase local blood flow. This helps to disperse the drug and enhance its
removal from the tissues. In contrast, cold compresses cause vasoconstriction and are used for many other
vesicants (like anthracyclines) to confine the drug and limit the area of injury. Using cold for vincristine

could worsen tissue ulceration [2].

Q3: What are the key risk factors for extravasation that should be considered in experimental design?

A3: Risk factors are multifactorial and can be categorized as follows [3]:

e Mechanical: Poor cannulation technique, insecure IV line placement, multiple venipuncture attempts.

¢ Patient/Subject-related: Fragile veins, compromised circulation (e.g., from lymphoedema or
peripheral vascular disease), pre-existing neuropathy (which may mask pain, a key symptom), and
inability to communicate discomfort.

e Pharmacologic: The inherent vesicant properties of vincristine itself. Drugs with pH outside the
range of 5.5—-8.5 or high osmolarity are more likely to cause irritation and damage [3].

Q4: What is the clinical evidence supporting the use of hyaluronidase? A4: Evidence, while limited by
the rarity of the event, includes a published case report where a mixture of doxorubicin and vincristine
extravasated. The patient was treated with a mucopolysaccharidase similar to hyaluronidase, along with
topical dimethyl sulfoxide (DMSO), which resulted in the resolution of inflammatory signs without necrosis
[4]. Current guidelines from leading oncology societies formally recommend its use based on a systematic

review of benefits and risks [1].

Antidote and Supportive Care Specifications

The table below provides a detailed breakdown of the recommended antidote and supportive care based on

current evidence.
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Intervention  Mechanism of Action Dosing & Administration Details Key Considerations

| Hyaluronidase [2] [1] | Hydrolyzes hyaluronic acid in connective tissue, promoting diffusion/dilution of

the drug. | - Dose: 15 to 150 units subcutaneously.

¢ Administration: Inject as 5 separate injections (0.2-1 mL each) using a 25-gauge needle around the
affected area. Change the needle with each injection.

e Timing: Ideally administer within 1 hour of the event. | - First-line antidote for vinca alkaloid
extravasation.

e Also used for taxanes and other agents. | | Warm Compresses [2] [1] | Promotes vasodilation,
increases local blood flow to disperse the drug and enhance systemic absorption. | - Apply for 15-20
minutes at a time.

¢ Repeat 3-4 times daily for 24-48 hours.

e Use a warm (not hot) compress. | Critical: Do not use cold compresses, as this can worsen tissue
damage from vincristine. |

Critical Warning on Administration

A paramount safety point that must be emphasized in all protocols is that vincristine sulfate is for
intravenous use ONLY. Under no circumstances should it be administered intrathecally (into the spinal
canal), as this error is almost always fatal [5] [6] [7]. Risk-reduction strategies include diluting the drug in a
small-volume IV bag and prominently labeling syringes or minibags with: "FOR INTRAVENOUS USE
ONLY - FATAL IF GIVEN BY OTHER ROUTES" [6] [7].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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